Cas no 67979-39-9 (2,5-Cyclohexadien-1-one, 4-[(4-methoxyphenyl)imino]-)

2,5-Cyclohexadien-1-one, 4-[(4-methoxyphenyl)imino]- Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-[(4-methoxyphenyl)imino]-
• 4-(4-methoxyphenyl)iminocyclohexa-2,5-dien-1-one
• 4-[(4-Methoxyphenyl)imino]cyclohexa-2,5-dien-1-one
• DTXSID50504341
• 67979-39-9
• N-(4-methoxyphenyl)-1,4-benzoquinone imine
• +Expand

• InChIKey： ADBFXZPNKRLUIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO2/c1-16-13-8-4-11(5-9-13)14-10-2-6-12(15)7-3-10/h2-9H,1H3
• SMILES： COC1=CC=C(C=C1)N=C2C=CC(=O)C=C2

Computed Properties

• Exact Mass: 213.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.078978594g/mol
• Heavy Atom Count: 16
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66